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Compound of Interest |

Compound Name: Propargyl alcohol propoxylate
CAS No.: 3973-17-9
Cat. No.: B2849434
Get Quote
Introduction

Propargyl alcohol propoxylate is a versatile bifunctional molecule poised for significant
applications in surface functionalization, particularly within the fields of drug development,
biomaterials, and diagnostics.[1] This compound features a terminal alkyne group, which is a
key reactive handle for "click chemistry,” specifically the Copper(l)-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC).[1][2] The propoxylate linker provides a short, flexible spacer that can
influence the accessibility of the terminal alkyne and the physicochemical properties of the
modified surface. The propoxylation of propargyl alcohol results in a compound that retains the
reactivity of the alkyne group while introducing propoxy groups, which can enhance solubility in
organic solvents.[1] Propargyl alcohol propoxylate is a clear, colorless to yellowish liquid that
is miscible with water and most polar organic solvents, making it suitable for a variety of
reaction conditions.[3][4]

The terminal alkyne allows for the covalent and highly specific attachment of this molecule to
surfaces that have been pre-functionalized with azide groups. This results in the formation of a
stable triazole linkage.[2] This technique provides a robust method for immobilizing
biomolecules, nanopatrticles, and therapeutic agents onto a wide array of substrates.
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Key Applications

e Biomolecule Immobilization: The alkyne-functionalized surface can be used to covalently
attach azide-modified biomolecules such as peptides, proteins, and nucleic acids. This is
critical for the development of biosensors, microarrays, and cell culture platforms with
specific biological cues.

e Drug Delivery Systems: Surfaces of nanoparticles or implants can be modified with
propargyl alcohol propoxylate to create a platform for attaching targeting ligands or
therapeutic agents, enabling the development of targeted drug delivery systems.[5]

» Antifouling Surfaces: The modification of surfaces with short, hydrophilic linkers like
propargyl alcohol propoxylate can reduce non-specific protein adsorption and cell
adhesion, leading to the creation of biocompatible and antifouling materials.

o Polymer Brush Synthesis: The terminal hydroxyl group of propargyl alcohol propoxylate
can potentially be used as an initiator for surface-initiated polymerization, while the alkyne
group remains available for post-polymerization modification via click chemistry.[6]

Quantitative Data Presentation

Disclaimer: The following tables provide representative quantitative data for typical CUAAC
reactions on surfaces. Specific results will vary depending on the substrate, azide density, and
precise reaction conditions. This data is adapted from established protocols for similar alkyne-
containing molecules due to the lack of specific published data for propargyl alcohol
propoxylate in this application.

Table 1: Physicochemical Properties of Propargyl Alcohol Propoxylate
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Property Value Reference(s)

CAS Number 3973-17-9 [31[7]

Molecular Formula CeH1002 [718]

Molecular Weight 114.14 g/mol [718]
Clear colorless to yellowish

Appearance o [319]
liquid

Boiling Point 40-41 °C @ 3 Torr [4]

Density ~1.01 g/cm?3 9]

N Miscible with water and most
Solubility [319]

polar organic solvents

Table 2: Representative Conditions for CUAAC Surface Functionalization
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Parameter Condition Rationale
Ensures sufficient reagent to
Propargyl Alcohol Propoxylate . i
1-10mM drive the reaction to
Conc. .
completion on the surface.
Copper(ll) Sulfate (CuSOa) Provides the copper catalyst
0.1-1mM
Conc. precursor.
Acts as a reducing agent to
Sodium Ascorbate Conc. 5-10 mM generate the active Cu(l)

catalyst in situ.[10]

Copper-Coordinating Ligand

0.5-5mM (e.g., THPTA)

Stabilizes the Cu(l) catalyst,

improves reaction efficiency,

Conc. o
and reduces cytotoxicity.[11]
Biocompatible buffer (e.g., The choice of solvent depends
Solvent PBS, pH 7.4) or organic on the substrate and the

solvent (e.g., DMF, DMSO)

biomolecule to be conjugated.

Reaction Time

1 -4 hours

Typically sufficient for near-
gquantitative surface coverage.
[12]

Temperature

Room Temperature

Mild reaction conditions are
suitable for most biomolecules.
[12]

Experimental Protocols

Protocol 1: Surface Functionalization with Propargyl Alcohol Propoxylate via CUAAC

This protocol describes the functionalization of an azide-modified surface with propargyl

alcohol propoxylate.

Materials:

o Azide-functionalized substrate (e.g., glass slide, silicon wafer, or polymer surface)
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» Propargyl alcohol propoxylate (CAS 3973-17-9)

o Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

e Sodium ascorbate

o Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other suitable Cu(l)-stabilizing ligand
» Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4, degassed
e Anhydrous organic solvent (e.g., DMF or DMSO), if needed

o Milli-Q water

o Nitrogen or Argon gas

 Orbital shaker

Procedure:

o Preparation of Reagents:

o Prepare a 100 mM stock solution of propargyl alcohol propoxylate in the chosen
reaction buffer or organic solvent.

o Prepare a 100 mM stock solution of CuSOa in Milli-Q water.
o Prepare a 500 mM stock solution of THPTA in Milli-Q water.

o Prepare a 1 M stock solution of sodium ascorbate in Milli-Q water. This solution should be
made fresh before each use.

e Reaction Setup:

o Place the azide-functionalized substrate in a suitable reaction vessel (e.g., a petri dish or a
multi-well plate).

o In a separate tube, prepare the reaction mixture. For a 10 mL final volume, add the
reagents in the following order:
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8.5 mL of degassed PBS buffer.

1.0 mL of the 100 mM propargyl alcohol propoxylate stock solution (final
concentration: 10 mM).

100 pL of the 500 mM THPTA stock solution (final concentration: 5 mM).

100 pL of the 100 mM CuSOa stock solution (final concentration: 1 mM).
o Gently mix the solution.

¢ Initiation of the Reaction:

o Add 300 pL of the freshly prepared 1 M sodium ascorbate stock solution to the reaction
mixture (final concentration: 30 mM).

o Immediately cover the substrate with the reaction solution, ensuring the entire surface is
submerged.

o If the reaction is sensitive to oxygen, perform the reaction under an inert atmosphere
(nitrogen or argon).

e Incubation:

o Place the reaction vessel on an orbital shaker and incubate for 1-4 hours at room
temperature with gentle agitation.

e Washing and Purification:
o After the incubation period, remove the substrate from the reaction solution.

o Wash the substrate thoroughly with Milli-Q water three times to remove any unreacted
reagents and catalyst.

o Wash the substrate with ethanol or another suitable organic solvent to remove any non-
specifically adsorbed molecules.

o Dry the functionalized surface under a stream of nitrogen or in a vacuum desiccator.
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Protocol 2: Characterization of the Functionalized Surface
1. X-ray Photoelectron Spectroscopy (XPS):

e Purpose: To confirm the presence of the triazole ring and the elemental composition of the
surface.

e Procedure: Acquire high-resolution XPS spectra of the N 1s region. The successful formation
of the triazole ring will result in a characteristic peak at approximately 400-402 eV.

2. Water Contact Angle Measurement:

e Purpose: To assess the change in surface hydrophilicity/hydrophobicity after
functionalization.

o Procedure: Measure the static water contact angle on the surface before and after
modification. An increase or decrease in the contact angle will indicate a change in the
surface chemistry.

3. Fourier-Transform Infrared Spectroscopy (FTIR):

e Purpose: To detect the disappearance of the azide peak and the appearance of new
functional groups.

o Procedure: Record the FTIR spectra in attenuated total reflectance (ATR) mode. Look for the
disappearance of the characteristic azide peak at ~2100 cm~! and the appearance of peaks
corresponding to the propargyl alcohol propoxylate linker.

Visualizations
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Surface Preparation Functionalization with Propargyl Alcohol Propoxylate

Azide-Functionalized Propargyl Alcohol CuSO4 / Na-Ascorbate
Surface Propoxylate (Cu(l) in situ)

Substra

CUuAAC 'Click' Reaction

Resultinc* Surface

Alkyne-Terminated
Surface

Click to download full resolution via product page

Caption: Workflow for surface functionalization.
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Caption: Structure of the functionalized surface.
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Functionalized Surface Bioconjugation Step
Surface with Terminal Alkyne | Azide-Modified Biomolecule
(from Propargyl Alcohol Propoxylate) (e.g., Peptide, Antibody)

CUuAAC 'Click' Reaction

Final Biotinterface

Surface with Covalently
Immobilized Biomolecule

Click to download full resolution via product page

Caption: Application in biomolecule immobilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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